Cas no 1245823-99-7 (1-methyl-5-(trifluoromethyl)-1H-pyrazole-3-carbonitrile)

• Product Name: 1-methyl-5-(trifluoromethyl)-1H-pyrazole-3-carbonitrile
• CAS No: 1245823-99-7
• MF: C₆H₄F₃N₃
• MW: 175.111270904541
• MDL: MFCD18262356
• CID: 3160371
• PubChem ID: 50896767
• Update Time: 2025-04-21

1-methyl-5-(trifluoromethyl)-1H-pyrazole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-methyl-5-(trifluoromethyl)-1H-pyrazole-3-carbonitrile
• 1-methyl-5-(trifluoromethyl)pyrazole-3-carbonitrile
• ALNXJJCINNCYQF-UHFFFAOYSA-N
• SCHEMBL18525
• 1245823-99-7
• AKOS005169530
• VZB82399
• 969-588-2
• AT32130
• EN300-232560
• CS-0300526
• STL583989

• MDL： MFCD18262356
• Inchi： 1S/C6H4F3N3/c1-12-5(6(7,8)9)2-4(3-10)11-12/h2H,1H3
• InChI Key： ALNXJJCINNCYQF-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C#N)=NN1C)(F)F

Computed Properties

• Exact Mass: 175.03573163Da
• Monoisotopic Mass: 175.03573163Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 41.6Ų